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Chemical Profile of Fustin

For researchers, the basic chemical and sourcing information for fustin is summarized in the table below.

Property Description

IUPAC Name (2R,3R)-2-(3,4-dihydroxyphenyl)-3,7-dihydroxy-2,3-dihydrochromen-4-one [1]

Chemical Formula C₁₅H₁₂O₆ [2] [1]

Molecular Weight 288.26 g/mol [1]

CAS Number 20725-03-5 [1]

Chemical Family Flavan-3-ol (a flavanonol) [2]

Synonyms Dihydrofisetin [2] [1]

Source Peel/wood of Toxicodendron vernicifluum (formerly Rhus verniciflua Stokes) [2]

[1]

Commercial
Purity

Available at ~98% purity for research (e.g., BOC Sciences) [1]
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Extraction & Detoxification Methods

The primary challenge in utilizing RVS is the presence of urushiol, a potent allergenic toxin [3]. Therefore, a

detoxification step is critical for safe use in pharmacological research. Different processing methods

significantly impact the final fustin content and overall bioactivity of the extract [4].

The workflow for preparing bioactive, allergen-free RVS extracts involves multiple steps, which can be

summarized as follows:

Raw RVS Wood

Primary Extraction
(Water, 100°C)

Filter & Freeze-Dry
(Yields pRVSE)

Refinement
(Ethanol, room temp)

Alternative: Acetone Extraction
& Silica Gel Chromatography Detoxification Methods

Centrifuge & Dry
(Yields final RVSE)

Hot Air Drying
(DRVE)

Fermentation with
Saccharomyces carlsbergensis (FRVE)

Fermentation with
Fomitella fraxinea (FFRVE)

Click to download full resolution via product page

A comparative study analyzed three commercially available, detoxified RVS extracts [4]:

DRVE: Detoxified by hot-air drying.

FRVE: Detoxified by fermentation with Saccharomyces carlsbergensis.
FFRVE: Detoxified by fermentation with mushroom mycelium (Fomitella fraxinea).
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The fustin content in these extracts, along with other key phenolic compounds, is detailed in the table below.

This highlights how the choice of detoxification method directly influences the chemical profile of the final

product.

Table: Phenolic Compound Content in Differently Processed RVS Extracts (mg/g) [4]

Compound DRVE FRVE FFRVE

Gallic Acid 0.31 0.26 0.24

Fustin 0.60 0.44 0.18

Fisetin 0.08 0.08 0.07

Quercetin 0.07 0.07 0.05

Biological Activities & Mechanisms of Action

Fustin and RVS extracts rich in this compound exhibit a range of biological activities with potential

therapeutic relevance. Key mechanisms and experimental findings are summarized below.

Table: Documented Bioactivities of Fustin and RVS Extracts

Bioactivity Experimental Model Key Findings & Proposed Mechanism Source

Anti-cancer (Anti-
metastatic)

Human AGS gastric

cancer cells

Suppressed migration/invasion.

Mechanism: Inhibited MMP-9, uPA, and
STAT3 phosphorylation; stimulated PAI-1

expression. [3]

[3]

Neuroprotective 6-hydroxydopamine-

induced neuronal cell
death model

Showed protective effects against

neuronal cell death, suggesting potential
for Parkinson's disease research. [2] [5]

[2] [5]

Anti-proliferative Human lymphoma
(BJAB) cells

Inhibited DNA synthesis and induced
apoptosis. [6]

[6]
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Bioactivity Experimental Model Key Findings & Proposed Mechanism Source

Antioxidant In vitro radical
scavenging assays

Contributes to the free radical
scavenging activity of RVS extracts. [6]

[5]

[6] [5]

Antimicrobial Propionibacterium acnes
& Trichophyton rubrum

RVS extracts (especially FRVE) showed

inhibitory zones in disk diffusion assays.
[4]

[4]

Hepatic
Lipogenesis
Inhibition

Oleic acid-induced
steatosis in HepG2 cells

RVS extracts (especially FRVE) reduced
lipid accumulation via activation of AMPK

and PPAR pathways. [4]

[4]

A 2020 study provides a clear example of a signaling pathway through which an allergen-free RVS extract

(with high fustin content) exerts anti-metastatic effects. The proposed mechanism can be visualized as

follows:

RVSE Treatment

Inhibition of
STAT3 Phosphorylation

Downregulation of MMP-9 Downregulation of uPA Upregulation of PAI-1

Inhibition of Cell
Migration & Invasion

Click to download full resolution via product page
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Key Considerations for Researchers

Detoxification is Non-Negotiable: Always confirm the use of a rigorously detoxified RVS extract.
The presence of urushiol poses significant safety risks and can confound experimental results [3] [4].

Method-Dependent Bioactivity: The detoxification and extraction process (e.g., hot-air drying vs.
fermentation) directly influences the final flavonoid profile and biological potency. Select your source

material based on the specific bioactive compounds required for your research [4].
Synergistic Effects: Many observed effects are likely due to the combined action of fustin with other

flavonoids in RVS (e.g., fisetin, quercetin, sulfuretin). Both purified fustin and complex, standardized
extracts are valuable for different stages of research [6] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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